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molecular formula C11H10ClNO3 B1608463 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carboxylic acid CAS No. 226881-06-7

1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carboxylic acid

Cat. No. B1608463
CAS RN: 226881-06-7
M. Wt: 239.65 g/mol
InChI Key: ANLNOUYHIMXGKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09434722B2

Procedure details

This compound was prepared according to general method 1 starting from 6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione (0.250 g; 1.45 mmol) and 4-chloroaniline (0.568 g; 4.36 mmol) in ethanol (3 mL). 1-(4-chlorophenyl)-2-oxopyrrolidine-3-carboxylic acid 0.234 g (67%) was obtained as a white solid.
Name
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
4-chloroaniline
Quantity
0.568 g
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
3 mL
Type
solvent
Reaction Step Three
Name
1-(4-chlorophenyl)-2-oxopyrrolidine-3-carboxylic acid
Yield
67%

Identifiers

REACTION_CXSMILES
CC1(C)[O:9][C:8](=[O:10])[C:5]2([CH2:7][CH2:6]2)[C:4](=[O:11])O1.[Cl:13][C:14]1[CH:20]=[CH:19][C:17]([NH2:18])=[CH:16][CH:15]=1>C(O)C>[Cl:13][C:14]1[CH:20]=[CH:19][C:17]([N:18]2[CH2:6][CH2:7][CH:5]([C:8]([OH:9])=[O:10])[C:4]2=[O:11])=[CH:16][CH:15]=1

Inputs

Step One
Name
6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione
Quantity
0.25 g
Type
reactant
Smiles
CC1(OC(C2(CC2)C(O1)=O)=O)C
Step Two
Name
4-chloroaniline
Quantity
0.568 g
Type
reactant
Smiles
ClC1=CC=C(N)C=C1
Step Three
Name
ethanol
Quantity
3 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
This compound was prepared

Outcomes

Product
Name
1-(4-chlorophenyl)-2-oxopyrrolidine-3-carboxylic acid
Type
product
Smiles
ClC1=CC=C(C=C1)N1C(C(CC1)C(=O)O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.234 g
YIELD: PERCENTYIELD 67%
YIELD: CALCULATEDPERCENTYIELD 67.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.